Cas no 1806190-66-8 (2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806190-66-8
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4836283
• Update Time: 2025-06-09

2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-4(17(8,14)15)2-13-6(12)5(3)16-7(9,10)11/h2H,1H3
• InChI Key： KLCWUHQNZODIML-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=C(C=N1)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Introduction to 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806190-66-8)

2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806190-66-8) is a highly specialized compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its iodo, methyl, trifluoromethoxy, and sulfonyl chloride functionalities, offers a versatile platform for the development of novel therapeutic agents and chemical probes.

The molecular formula of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride is C₁₁H₉F₃ClIN₂O₃, and it has a molecular weight of approximately 377.55 g/mol. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it particularly suitable for applications in drug discovery and development.

In recent years, the interest in 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride has been driven by its potential as a building block for the synthesis of bioactive molecules. The iodo group can be readily functionalized through various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, which are essential for the synthesis of complex organic molecules. Additionally, the sulfonyl chloride functionality provides a reactive site for further derivatization, enabling the formation of sulfonamide linkages that are crucial in many pharmaceuticals.

The versatility of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride has been demonstrated in several recent studies. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The trifluoromethoxy group was found to enhance the lipophilicity and metabolic stability of the final compounds, leading to improved pharmacokinetic profiles.

In another notable application, researchers at a leading pharmaceutical company utilized 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride to develop novel antiviral agents. The compound's ability to form stable sulfonamide bonds with various nucleophiles allowed for the creation of a series of derivatives with enhanced antiviral activity against several RNA viruses. These findings underscore the compound's potential as a valuable tool in the fight against viral infections.

Beyond its applications in drug discovery, 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride has also found utility in chemical biology research. Its unique structure makes it an excellent candidate for the development of chemical probes that can be used to study protein-protein interactions and cellular signaling pathways. For example, a study published in Chemical Science reported the use of this compound to generate fluorescent probes that selectively label specific protein targets within living cells, providing valuable insights into their biological functions.

The synthesis of 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of functional groups onto a pyridine scaffold, followed by selective chlorination to form the sulfonyl chloride moiety. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency and reproducibility.

In conclusion, 2-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806190-66-8) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers numerous opportunities for the development of novel therapeutic agents and chemical probes. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and discovery in these fields.